Cas no 1233513-31-9 (3-Phenylpropylmethyldimethoxysilane)

• Product Name: 3-Phenylpropylmethyldimethoxysilane
• CAS No: 1233513-31-9
• MF: C₁₂H₂₀O₂Si
• MW: 224.37150478363
• MDL: MFCD05663933
• CID: 1218253
• PubChem ID: 58695487
• Update Time: 2025-06-07

3-Phenylpropylmethyldimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropylmethyldimethoxysilane
• SCHEMBL1068905
• G73164
• dimethoxy(methyl)(3-phenylpropyl)silane
• MFCD05663933
• 1233513-31-9
• DB-241245
• DTXSID701279493
• [3-(Dimethoxymethylsilyl)propyl]benzene
• dimethoxy-methyl-(3-phenylpropyl)silane
• (3-phenylpropyl)methyldimethoxysilane

• MDL： MFCD05663933
• Inchi： 1S/C12H20O2Si/c1-13-15(3,14-2)11-7-10-12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3
• InChI Key： RHYSELBGCZGMNL-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCC1C=CC=CC=1)(OC)OC

Computed Properties

• Exact Mass: 224.1233
• Monoisotopic Mass: 224.123256411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Additional information on 3-Phenylpropylmethyldimethoxysilane

Professional Introduction to Compound with CAS No. 1233513-31-9 and Product Name: 3-Phenylpropylmethyldimethoxysilane

The compound identified by the CAS number 1233513-31-9 and the product name 3-Phenylpropylmethyldimethoxysilane represents a significant advancement in the field of organosilicon chemistry. This organosilane derivative has garnered considerable attention due to its versatile applications in material science, pharmaceuticals, and specialty chemicals. The molecular structure of 3-Phenylpropylmethyldimethyloxysilane, featuring a phenyl group, a propyl chain, and two methoxy substituents on a silicon backbone, endows it with unique reactivity and functional properties that make it invaluable in modern chemical synthesis.

In recent years, the demand for high-performance materials with tailored properties has driven extensive research into organosilanes. 3-Phenylpropylmethyldimethoxysilane stands out as a compound of interest due to its ability to form stable silicon-oxygen bonds, making it an excellent precursor for silicate-based materials. These materials are widely used in coatings, adhesives, and as components in advanced ceramics. The phenyl group in its structure contributes to enhanced thermal stability and mechanical strength, while the propyl chain provides flexibility and processability.

One of the most compelling applications of 3-Phenylpropylmethyldimethyloxysilane is in the realm of pharmaceutical research. Silanes have been increasingly explored as intermediates in drug synthesis due to their ability to modify molecular architecture and improve pharmacokinetic profiles. The methoxy groups on the silicon atom allow for further functionalization via hydrolysis or condensation reactions, enabling the creation of complex drug molecules with targeted biological activity. Recent studies have demonstrated its utility in synthesizing novel silanol-based prodrugs that exhibit improved solubility and bioavailability.

The role of 3-Phenylpropylmethyldimethyloxysilane in material science extends beyond traditional silicate applications. Researchers have leveraged its reactivity to develop novel hybrid materials that combine the benefits of organic and inorganic components. These hybrid materials exhibit superior properties such as increased durability, chemical resistance, and electrical conductivity, making them suitable for use in electronics, sensors, and energy storage devices. The integration of silicon-based functionalities into these materials has opened up new possibilities for next-generation technological innovations.

Advances in polymer chemistry have also been influenced by the incorporation of 3-Phenylpropylmethyldimethyloxysilane into polymer matrices. Its incorporation enhances the thermal stability and flame retardancy of polymers, which is critical for applications in automotive and aerospace industries where safety and performance are paramount. Additionally, its ability to modify surface properties makes it an effective additive for creating hydrophobic or oleophobic coatings that protect surfaces from environmental degradation.

The synthesis and handling of 3-Phenylpropylmethyldimethyloxysilane require careful consideration of reaction conditions to optimize yield and purity. Typically, it is synthesized through the reaction of phenylpropylmagnesium bromide with chlorodimethylsilane in an inert atmosphere. The resulting product is then purified through distillation or chromatography to achieve the desired chemical purity. Due to its reactive nature, storage conditions must be controlled to prevent degradation, often requiring inert gas purging and low temperatures.

The growing interest in sustainable chemistry has prompted investigations into greener synthetic routes for organosilanes like 3-Phenylpropylmethyldimethyloxysilane. Researchers are exploring catalytic methods that minimize waste and reduce energy consumption without compromising efficiency. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices. The development of such sustainable processes not only enhances economic viability but also contributes to reducing the ecological footprint of chemical production.

Future research directions for 3-Phenylpropylmethyldimethyloxysilane include exploring its potential in biomedical applications such as drug delivery systems and tissue engineering scaffolds. The ability to precisely control molecular architecture via silane chemistry offers exciting opportunities for designing materials that can interact selectively with biological systems. Additionally, its role in nanotechnology is being investigated, particularly in the development of quantum dots and other nanomaterials where silicon-based components are highly desirable.

In conclusion,3-Phenylpropylmethyldimethoxysilane (CAS No. 1233513-31-9) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from advanced materials to pharmaceuticals, underscoring its importance as a building block in modern chemistry. As research continues to uncover new possibilities for this compound,3-Phenylpropylmethyldimethoxysilane is poised to play an increasingly significant role in shaping future technological advancements.